Cas no 1807110-54-8 (2,4-Bis(trifluoromethyl)-3-formylbenzamide)

• Product Name: 2,4-Bis(trifluoromethyl)-3-formylbenzamide
• CAS No: 1807110-54-8
• MF: C₁₀H₅F₆NO₂
• MW: 285.142623662949
• CID: 4964040
• Update Time: 2025-10-30

2,4-Bis(trifluoromethyl)-3-formylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-formylbenzamide

• Inchi： 1S/C10H5F6NO2/c11-9(12,13)6-2-1-4(8(17)19)7(5(6)3-18)10(14,15)16/h1-3H,(H2,17,19)
• InChI Key： OXXILOYWQPPACR-UHFFFAOYSA-N
• SMILES： FC(C1C(C(N)=O)=CC=C(C(F)(F)F)C=1C=O)(F)F

Computed Properties

• Exact Mass: 285.02244737 g/mol
• Monoisotopic Mass: 285.02244737 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.2
• Molecular Weight: 285.14

Additional information on 2,4-Bis(trifluoromethyl)-3-formylbenzamide

Introduction to 2,4-Bis(trifluoromethyl)-3-formylbenzamide (CAS No. 1807110-54-8)

2,4-Bis(trifluoromethyl)-3-formylbenzamide is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. With the CAS number 1807110-54-8, this compound belongs to the benzamide class, characterized by a benzene ring substituted with a formyl group at the 3-position and two trifluoromethyl groups at the 2- and 4-positions. The presence of these functional groups imparts distinct chemical properties, making it a valuable scaffold for developing novel therapeutic agents.

The trifluoromethyl group is a key feature in many pharmaceutical compounds, known for its ability to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. In the case of 2,4-Bis(trifluoromethyl)-3-formylbenzamide, the combination of two trifluoromethyl groups amplifies these effects, potentially leading to increased efficacy and reduced susceptibility to degradation. This makes it an attractive candidate for further investigation in drug discovery programs targeting various diseases.

The formylbenzamide moiety in the structure suggests potential bioactivity as a protease inhibitor or an enzyme substrate. Recent studies have highlighted the importance of benzamide derivatives in modulating biological pathways associated with inflammation, cancer, and infectious diseases. The electron-withdrawing nature of the formyl group and the electron-donating effect of the trifluoromethyl groups create a balance that can influence reactivity and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2,4-Bis(trifluoromethyl)-3-formylbenzamide with various enzymes and receptors. These studies suggest that the compound may exhibit inhibitory activity against certain proteases involved in inflammatory responses. For instance, preliminary docking studies have indicated potential interactions with caspase-1 and interleukin-1β converting enzyme (ICE), key enzymes in the interleukin-1 pathway. This pathway is implicated in several inflammatory diseases, making such inhibitors a promising area of research.

In addition to its potential as an anti-inflammatory agent, 2,4-Bis(trifluoromethyl)-3-formylbenzamide has been explored for its antitumor properties. The trifluoromethyl groups are known to improve the bioavailability of drug candidates by enhancing their lipophilicity and reducing metabolic clearance. Furthermore, the formyl group can participate in covalent bond formation with biological targets, leading to irreversible inhibition. Such mechanisms are particularly relevant in cancer therapy, where targeted inhibition of key enzymes can disrupt tumor growth and survival pathways.

Recent preclinical studies have demonstrated that benzamide derivatives can modulate histone deacetylase (HDAC) activity, which is crucial for regulating gene expression in cancer cells. The structural features of 2,4-Bis(trifluoromethyl)-3-formylbenzamide suggest that it may interact with HDACs or related enzymes, potentially leading to changes in chromatin structure and gene accessibility. This could be particularly useful in treating cancers that exhibit altered HDAC activity.

The synthesis of 2,4-Bis(trifluoromethyl)-3-formylbenzamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of trifluoromethyl groups typically involves halogenation followed by metal-catalyzed cross-coupling reactions or direct fluorination methods. The formylation at the 3-position can be achieved through Vilsmeier-Haack formylation or other formylation techniques commonly used in organic synthesis.

The compound's stability under various conditions is another critical factor to consider during its development as a pharmaceutical agent. The presence of electron-withdrawing groups like trifluoromethyl and formyl can influence its photostability and thermal stability. Researchers often conduct rigorous stability studies under different storage conditions to ensure that the compound remains effective over time.

From a regulatory perspective, 2,4-Bis(trifluoromethyl)-3-formylbenzamide must undergo extensive testing to meet safety and efficacy standards before it can be considered for clinical use. This includes toxicology studies to assess potential side effects and pharmacokinetic studies to evaluate how the body processes the compound. The data generated from these studies are essential for submitting regulatory applications such as IND (Investigational New Drug) filings.

The growing interest in fluorinated compounds has spurred innovation in synthetic methodologies tailored for introducing fluorine atoms into complex molecules. Techniques such as electrophilic aromatic substitution on trifluorobenzene derivatives have become increasingly sophisticated, allowing for precise control over regioselectivity and yield optimization.

In conclusion,2,4-Bis(trifluoromethyl)-3-formylbenzamide (CAS No. 1807110-54-8) represents a promising lead compound for further exploration in medicinal chemistry due to its unique structural features and potential biological activities. Its combination of trifluoromethyl groups and a formylbenzamide moiety positions it as a versatile scaffold for developing novel therapeutic agents targeting inflammation, cancer, and other diseases.